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Compound of Interest

Compound Name: 5-(Thiophen-2-yl)nicotinaldehyde

Cat. No.: B1365225

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(Thiophen-2-yl)nicotinaldehyde is a valuable heterocyclic building block in medicinal
chemistry and materials science. Its structure, featuring a thiophene ring linked to a pyridine-3-
carbaldehyde moiety, offers multiple sites for chemical modification, making it a key
intermediate in the synthesis of a diverse range of complex organic molecules. This document
provides detailed application notes and a comprehensive protocol for the synthesis of 5-
(Thiophen-2-yl)nicotinaldehyde via a Suzuki-Miyaura cross-coupling reaction.

Chemical Properties and Data

The key chemical properties of 5-(Thiophen-2-yl)nicotinaldehyde are summarized in the
table below. This data is essential for reaction planning, characterization, and downstream
applications.
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Property Value

Molecular Formula C10H7NOS

Molecular Weight 189.24 g/mol [1]

CAS Number 342601-29-0[1]
Appearance Expected to be a solid
Purity Typically >95%][1]

Spectroscopic Data (Predicted)

The following tables outline the predicted *H and 13C NMR chemical shifts for 5-(Thiophen-2-
yl)nicotinaldehyde. These predictions are based on analogous compounds and are useful for
the identification and characterization of the synthesized product.[1]

Predicted *H NMR Data

Proton Chemical Shift (ppm) Multiplicity
Aldehyde-H 99-101 Singlet

Pyridine-H2 9.0-9.2 Doublet
Pyridine-H4 8.2-84 Doublet
Pyridine-H6 8.7-8.9 Singlet
Thiophene-H3' 72-74 Doublet of doublets
Thiophene-H4' 71-7.2 Doublet of doublets
Thiophene-H5' 75-77 Doublet of doublets

Predicted 3C NMR Data
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Carbon Chemical Shift (ppm)
Aldehyde C=0 190 - 193
Pyridine-C2 152 - 155
Pyridine-C3 135-138
Pyridine-C4 130 -133
Pyridine-C5 138 - 141
Pyridine-C6 150 - 153
Thiophene-C2' 142 - 145
Thiophene-C3' 126 - 129
Thiophene-C4' 128 - 131
Thiophene-C5' 125 -128

Synthesis Protocol: Suzuki-Miyaura Cross-Coupling

The recommended and most widely applicable method for the synthesis of 5-(Thiophen-2-
yl)nicotinaldehyde is the Suzuki-Miyaura cross-coupling reaction.[1][2] This palladium-
catalyzed reaction forms a carbon-carbon bond between 5-bromonicotinaldehyde and 2-
thienylboronic acid.

Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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